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Compound of Interest

Compound Name: LY-2584702 hydrochloride

Cat. No.: B15612500

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and a step-by-step plan for the safe and compliant
disposal of LY-2584702 hydrochloride, a selective ATP competitive inhibitor of p70S6K.

While specific disposal instructions for LY-2584702 hydrochloride are not readily available, a
safety-first approach grounded in the chemical's known properties and general best practices
for laboratory waste management is essential. The Safety Data Sheet (SDS) for the related
compound, LY-2584702 tosylate, indicates that it is not classified as a hazardous substance
according to the Globally Harmonized System (GHS). This information, combined with general
chemical waste guidelines, forms the basis for the following disposal procedures.

Chemical and Physical Properties

A summary of the relevant properties of LY-2584702 and its salts is crucial for safe handling
and disposal.
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Property Value Source

4-[4-[4-[4-fluoro-3-
(trifluoromethyl)phenyl]-1-

Chemical Name methylimidazol-2-yl]piperidin-1-  N/A
yl]-1H-pyrazolo[3,4-
d]pyrimidine hydrochloride

Molecular Formula C21H20CIF4aN7 [1]
Molecular Weight 481.88 g/mol [1]
Appearance Solid N/A
Solubility Soluble in DMSO N/A

Hazard Classification (Tosylate  Not classified as hazardous
Salt) according to GHS

N/A

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of LY-2584702
hydrochloride, prioritizing safety and regulatory compliance.

Step 1: Review Institutional and Local Regulations

Before proceeding with any disposal method, consult your institution's Environmental Health
and Safety (EHS) department for specific guidelines on chemical waste disposal. Local, state,
and federal regulations may have specific requirements that supersede general
recommendations.

Step 2: Assess the Waste Form

Determine if the waste is in solid form (e.g., unused reagent, contaminated labware) or in a
solution. The disposal method will vary depending on the physical state and any solvents used.

Step 3: Segregation of Waste

Proper segregation is key to safe and efficient disposal.
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e Solid Waste:
o Collect un- or partially used containers of LY-2584702 hydrochloride.

o Place contaminated personal protective equipment (PPE) such as gloves and weighing
papers into a designated, clearly labeled waste container.

e Liquid Waste:

o If LY-2584702 hydrochloride is in a non-hazardous aqueous solution (e.g., buffer), check
the pH.

o If the compound is dissolved in a hazardous solvent (e.g., DMSO), it must be treated as
hazardous waste.

Step 4: Containerization and Labeling
e Use chemically compatible and leak-proof containers for all waste.

o Label each container clearly with "Non-Hazardous Chemical Waste" (if applicable), the
chemical name ("LY-2584702 hydrochloride"), and the approximate quantity. For solutions,
list all components, including solvents and their concentrations.

Step 5: On-site Neutralization and Disposal (for AqQueous Solutions)

For small quantities of LY-2584702 hydrochloride in agueous solutions that are deemed non-
hazardous by your institution:

« Neutralization: Adjust the pH of the solution to a neutral range (typically between 6.0 and 8.0)
using a suitable acid or base.

 Dilution: Flush the neutralized solution down the sanitary sewer with a copious amount of
water (at least a 20-fold excess) to ensure adequate dilution.

Step 6: Off-site Disposal

For solid waste, solutions in hazardous solvents, or if on-site disposal is not permitted by your
institution, arrange for disposal through a licensed chemical waste contractor.
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o Storage: Store the labeled waste containers in a designated, secure area away from
incompatible materials.

e Collection: Contact your EHS department to schedule a pickup by the institution's contracted
waste disposal service.

Experimental Workflow and Decision Making

The following diagram illustrates the logical steps and decision points for the proper disposal of
LY-2584702 hydrochloride.
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Disposal Workflow for LY-2584702 Hydrochloride

Start: Identify LY-2584702 HCI Waste

Consult Institutional EHS Guidelines & Local Regulations
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Click to download full resolution via product page

Caption: Disposal decision workflow for LY-2584702 hydrochloride.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally sound disposal of LY-2584702 hydrochloride, fostering a culture of safety and
responsibility in the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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